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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis and characterization of IR-820
loaded Poly(lactic-co-glycolic acid) (PLGA) nanoparticles. These nanoparticles are of
significant interest for various biomedical applications, particularly in photothermal therapy
(PTT) for cancer treatment.

Introduction

IR-820 is a near-infrared (NIR) cyanine dye that can efficiently convert light energy into heat,
making it a potent photothermal agent. However, its poor water solubility and instability in
biological environments limit its direct application. Encapsulation of IR-820 within
biodegradable and biocompatible PLGA nanoparticles overcomes these limitations by
Improving its stability, bioavailability, and tumor accumulation through the enhanced
permeability and retention (EPR) effect. This application note details the synthesis of IR-820
loaded PLGA nanoparticles via the oil-in-water (o/w) single emulsion solvent evaporation
method, along with protocols for their characterization.

Data Summary
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The following tables summarize typical quantitative data obtained during the synthesis and
characterization of IR-820 loaded PLGA nanoparticles.

Table 1: Physicochemical Properties of IR-820 Loaded PLGA Nanoparticles

Parameter Typical Value
Hydrodynamic Diameter (nm) 100 - 200
Polydispersity Index (PDI) <0.2

Zeta Potential (mV) -20 to -40
Encapsulation Efficiency (%) > 80%

Drug Loading (%) 1-5%

Table 2: In Vitro Characterization Results

Assay Result

_ Significant temperature increase upon NIR laser
Photothermal Conversion ) o
irradiation (808 nm)

N Stable in physiological buffer for extended
Stability od
periods

_ o Low cytotoxicity in the absence of laser
In Vitro Cytotoxicity (Dark) ) T
irradiation

i o High cytotoxicity in cancer cells upon laser
In Vitro Phototoxicity radiat
irradiation

Experimental Protocols
Materials

o Poly(lactic-co-glycolic acid) (PLGA) (50:50 lactide:glycolide ratio, carboxyl-terminated)

» IR-820 dye
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Dichloromethane (DCM)

Poly(vinyl alcohol) (PVA)

Deionized (DI) water

Acetone

Phosphate-buffered saline (PBS)

Protocol 1: Synthesis of IR-820 Loaded PLGA
Nanoparticles (Single Emulsion Solvent Evaporation)

e Organic Phase Preparation:
o Dissolve 50 mg of PLGA in 2 mL of dichloromethane (DCM).

o Add 2.5 mg of IR-820 to the PLGA solution and vortex until fully dissolved.

Aqueous Phase Preparation:

o Prepare a 2% (w/v) solution of poly(vinyl alcohol) (PVA) in 50 mL of deionized (DI) water.

Emulsification:

o Add the organic phase dropwise to the aqueous phase while sonicating on an ice bath.

o Sonicate for 3 minutes at 40% amplitude to form an oil-in-water (o/w) emulsion.

Solvent Evaporation:

o Transfer the emulsion to a beaker and stir magnetically at room temperature for at least 4
hours to allow for the complete evaporation of DCM.

Nanoparticle Collection and Purification:

o Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15141578/docs?utm_src=pdf-body#application-notes-and-protocols-ir-820-encapsulation-in-plga-nanoparticles
https://www.benchchem.com/product/b15141578/docs?utm_src=pdf-body#application-notes-and-protocols-ir-820-encapsulation-in-plga-nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Discard the supernatant and wash the nanopatrticle pellet with DI water three times by
repeated centrifugation and resuspension.

» Lyophilization and Storage:

o Resuspend the final nanoparticle pellet in a small volume of DI water containing a
cryoprotectant (e.g., 5% sucrose).

o Freeze the suspension and lyophilize for 48 hours to obtain a dry powder.

o Store the lyophilized nanoparticles at -20°C.

Protocol 2: Characterization of IR-820 Loaded PLGA
Nanoparticles

o Particle Size, Polydispersity Index (PDI), and Zeta Potential:
o Resuspend a small amount of lyophilized nanoparticles in DI water.

o Analyze the suspension using Dynamic Light Scattering (DLS) to determine the
hydrodynamic diameter, PDI, and zeta potential.

e Morphology:
o Prepare a dilute suspension of nanoparticles in DI water.
o Place a drop of the suspension onto a carbon-coated copper grid and allow it to air dry.
o Image the nanoparticles using Transmission Electron Microscopy (TEM).
e Encapsulation Efficiency (EE) and Drug Loading (DL):
o To determine the amount of encapsulated IR-820:
» Dissolve a known weight of lyophilized nanoparticles in a suitable solvent (e.g., DMSO).

» Measure the absorbance of the solution using a UV-Vis spectrophotometer at the
characteristic wavelength of IR-820 (around 820 nm).
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» Calculate the concentration of IR-820 using a standard curve.

o To determine the amount of free IR-820:
= Collect the supernatant during the washing steps of the synthesis protocol.

» Measure the absorbance of the supernatant to quantify the amount of non-encapsulated
IR-820.

o Calculate EE and DL using the following formulas:

» EE (%) = (Total amount of IR-820 - Amount of free IR-820) / Total amount of IR-820 *
100

= DL (%) = (Weight of encapsulated IR-820) / (Weight of nanoparticles) * 100

 In Vitro Photothermal Performance:
o Disperse the nanoparticles in PBS at a known concentration.
o Place the suspension in a suitable container (e.g., a cuvette or a well plate).

o lIrradiate the suspension with an 808 nm NIR laser at a specific power density (e.g., 1
W/cm?2).

o Monitor the temperature change of the suspension over time using a thermocouple or an
infrared thermal imaging camera.

Visualizations
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» To cite this document: BenchChem. [Application Notes and Protocols: IR-820 Encapsulation
in PLGA Nanoparticles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141578/docs#application-notes-and-protocols-ir-
820-encapsulation-in-plga-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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